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20-TRIFLUORO LEUKOTRIENE B4 20-TRIFLUORO LEUKOTRIENE B4 20-trifluoro LTB4 is a synthetic analog of LTB4 resistant to metabolism by ω-oxidation. It is equipotent to LTB4 in chemotactic activity with an EC50 of 3 nM. In contrast to its chemotactic activity, 20-trifluoro LTB4 inhibits LTB4 induced degranulation of neutrophils with an IC50 of 1-2 nM.
Brand Name: Vulcanchem
CAS No.: 115178-97-7
VCID: VC0044770
InChI: InChI=1S/C20H29F3O4/c21-20(22,23)16-9-5-1-2-6-11-17(24)12-7-3-4-8-13-18(25)14-10-15-19(26)27/h2-4,6-8,12-13,17-18,24-25H,1,5,9-11,14-16H2,(H,26,27)/b4-3+,6-2-,12-7+,13-8-/t17-,18-/m1/s1
SMILES: C(CCC(F)(F)F)CC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Molecular Formula: C20H29F3O4
Molecular Weight: 390.4 g/mol

20-TRIFLUORO LEUKOTRIENE B4

CAS No.: 115178-97-7

Main Products

VCID: VC0044770

Molecular Formula: C20H29F3O4

Molecular Weight: 390.4 g/mol

20-TRIFLUORO LEUKOTRIENE B4 - 115178-97-7

CAS No. 115178-97-7
Product Name 20-TRIFLUORO LEUKOTRIENE B4
Molecular Formula C20H29F3O4
Molecular Weight 390.4 g/mol
IUPAC Name (5S,6Z,8E,10E,12R,14Z)-20,20,20-trifluoro-5,12-dihydroxyicosa-6,8,10,14-tetraenoic acid
Standard InChI InChI=1S/C20H29F3O4/c21-20(22,23)16-9-5-1-2-6-11-17(24)12-7-3-4-8-13-18(25)14-10-15-19(26)27/h2-4,6-8,12-13,17-18,24-25H,1,5,9-11,14-16H2,(H,26,27)/b4-3+,6-2-,12-7+,13-8-/t17-,18-/m1/s1
Standard InChIKey YKIRCSCMMMEEDI-QAASZIRWSA-N
Isomeric SMILES C(CCC(F)(F)F)C/C=C\C[C@H](/C=C/C=C/C=C\[C@H](CCCC(=O)O)O)O
SMILES C(CCC(F)(F)F)CC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Canonical SMILES C(CCC(F)(F)F)CC=CCC(C=CC=CC=CC(CCCC(=O)O)O)O
Appearance Assay:≥97%A solution in ethanol
Description 20-trifluoro LTB4 is a synthetic analog of LTB4 resistant to metabolism by ω-oxidation. It is equipotent to LTB4 in chemotactic activity with an EC50 of 3 nM. In contrast to its chemotactic activity, 20-trifluoro LTB4 inhibits LTB4 induced degranulation of neutrophils with an IC50 of 1-2 nM.
Synonyms 20,20,20-trifluoroleukotriene B4
20-TFM LTB4
20-trifluoromethylleukotriene B4
PubChem Compound 5283133
Last Modified Nov 11 2021
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